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Compound of Interest

Compound Name: Danofloxacin

Cat. No.: B054342 Get Quote

Effective management and disposal of danofloxacin are critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. As a fluoroquinolone antibiotic, improper

disposal of danofloxacin can contribute to environmental contamination and the proliferation

of antibiotic-resistant bacteria. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of

danofloxacin waste safely.

The primary principle for the disposal of danofloxacin is to treat it as a hazardous chemical

waste. It must be collected, properly labeled, and disposed of through a licensed hazardous

waste contractor. Under no circumstances should danofloxacin waste be discharged down the

drain or discarded in regular solid waste.

Hazard and Regulatory Profile
While danofloxacin is not specifically listed on the EPA's P or U lists of hazardous wastes

under the Resource Conservation and Recovery Act (RCRA), its known toxicological and

ecotoxicological properties warrant its management as a hazardous waste.[1][2][3][4] Safety

Data Sheets (SDS) indicate that it may cause damage to organs through prolonged or

repeated exposure and is toxic to aquatic life.[5][6] Therefore, the most prudent and compliant

approach is to handle all danofloxacin waste streams as hazardous.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b054342?utm_src=pdf-interest
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.bioservusa.com/services/expired-pharmaceutical-disposal/pharmaceutical-waste-identification/hazardous/
https://ehs.cornell.edu/book/export/html/1291
https://pmc.ncbi.nlm.nih.gov/articles/PMC4315112/
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/advocin-safety-data-sheet.pdf
https://cdn.caymanchem.com/cdn/msds/22408m.pdf
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Information Citation

Chemical Name Danofloxacin Mesylate [6]

CAS Number 119478-55-6 [6]

Hazard Statements

May cause damage to organs

through prolonged or repeated

exposure.

[6]

Environmental Hazards

Toxic to aquatic life. Do not

allow to enter sewers/surface

or ground water.

[5][7]

Regulatory Status

Not a specifically listed RCRA

hazardous waste (P or U list).

However, it should be

managed as a characteristic

hazardous waste due to its

toxicity.

[1][2][8]

Step-by-Step Disposal Procedures
Follow these procedures for all forms of danofloxacin waste, including pure (unused)

chemical, expired stock, contaminated solutions, and contaminated labware (e.g., pipette tips,

vials, gloves).

Step 1: Segregate and Collect Waste

Immediately segregate danofloxacin waste at the point of generation.

Use a designated waste container specifically for danofloxacin or other fluoroquinolone

waste. Do not mix with non-hazardous waste.

For solid waste (e.g., contaminated gloves, weigh boats, absorbent pads): Place directly into

the designated hazardous waste container.

For liquid waste (e.g., unused solutions, rinsate): Collect in a sealable, leak-proof container.

If rinsing contaminated glassware, the rinsate must also be collected as hazardous waste.[9]
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Step 2: Use Appropriate Waste Containers

Containers must be in good condition and compatible with the chemical waste. For most

liquid danofloxacin solutions, a high-density polyethylene (HDPE) container is suitable.[10]

The container must have a secure, screw-top lid to prevent leaks and spills.

Keep the container closed at all times, except when adding waste.[10]

Step 3: Label Containers Clearly

Proper labeling is a critical regulatory requirement.

Affix a "Hazardous Waste" label to the container as soon as you begin accumulating waste.

[10]

Clearly write the full chemical name, "Danofloxacin," and list all other components of the

waste stream (e.g., water, methanol).

Record the date when waste was first added to the container.

Step 4: Store Waste Safely

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory, near the point of generation and under the control of lab personnel.[10]

Ensure the storage area is a secondary containment bin or tray to capture any potential

leaks.

Do not store incompatible chemicals together.

Step 5: Arrange for Disposal

Contact your institution’s Environmental Health and Safety (EHS) department to schedule a

pickup for the full waste container.

Do not allow the accumulated waste to exceed regulatory volume limits (typically 55 gallons

for hazardous waste or 1 quart for acutely hazardous "P-listed" waste in an SAA).[10]
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Disposal will be carried out by a licensed hazardous waste management company, typically

via high-temperature incineration.[5]

Prohibited Disposal Methods
Method Reason for Prohibition

Sewer/Drain Disposal

Danofloxacin is toxic to aquatic organisms and

can disrupt wastewater treatment processes.

This practice is a violation of environmental

regulations.[7]

Regular Trash Disposal

Chemical waste in landfills can leach into soil

and groundwater. This is not a compliant

disposal method for hazardous waste.[11]

In-Lab Neutralization

Danofloxacin is a stable molecule. Simple acid-

base neutralization is ineffective. Attempting

unvalidated chemical treatment can be

dangerous and may violate regulations.

Experimental Protocols for Disposal
Standard laboratory practice and regulatory requirements mandate that hazardous chemical

waste like danofloxacin be disposed of via a licensed contractor rather than through in-lab

treatment. Validated experimental protocols for the chemical degradation of danofloxacin for

routine disposal purposes are not established or recommended. The required method is

collection and transfer to a professional waste management facility to ensure complete

destruction and compliance with RCRA regulations.[12]

Danofloxacin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

danofloxacin waste in a laboratory setting.
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Danofloxacin Waste Generated

Identify Waste Type

Solid Waste
(e.g., contaminated gloves, vials,
pipette tips, pure/expired powder)

Liquid Waste
(e.g., stock solutions, experimental

solutions, rinsate)
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(e.g., used absorbent pads)

Select Appropriate,
Compatible Container

Affix 'Hazardous Waste' Label
& List All Contents
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with Secondary Containment

Contact EHS for Pickup by
Licensed Waste Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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